N-(3-bromo-2-nitrophenyl)-4-chloro-5-dithiazolimine
Overview
Description
N-(3-bromo-2-nitrophenyl)-4-chloro-5-dithiazolimine is a C-nitro compound.
Scientific Research Applications
Synthesis and Characterization
- N-(3-bromo-2-nitrophenyl)-4-chloro-5-dithiazolimine is involved in the synthesis of novel compounds. For example, studies have shown the synthesis of novel 5-amino-1,4,2-dithiazolium salts through reactions with dithiocarbamate salts, which could have potential applications in various chemical processes (Chan, Sammes, & Harlow, 1988).
Molecular Structure Analysis
- Research on similar compounds has focused on understanding their molecular structures. For instance, the crystal structure of 5-morpholino-3-(4-nitrophenyl)-1,4,2-dithiazolium fluoroborate provides insights into the distribution of positive charge in these compounds, which is critical for their chemical behavior and potential applications (Chan, Sammes, & Harlow, 1988).
Antimicrobial Studies
- Some studies have explored the antimicrobial activities of related compounds. The synthesis and antimicrobial study of thiadiazoles and dithia-triazaspiro derivatives show promising activities against microorganisms, indicating potential applications in the development of new antimicrobial agents (Teleb et al., 2021).
Spectroscopic Properties
- Investigations into the spectroscopic properties of related compounds, such as 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide, help understand their interaction with light and other electromagnetic radiation, which is crucial for applications in materials science and photonics (He et al., 2014).
DNA-Binding Studies
- DNA-binding studies of nitrosubstituted acyl thioureas, which are structurally similar, provide insights into their potential as anticancer agents, indicating the broader applicability of N-(3-bromo-2-nitrophenyl)-4-chloro-5-dithiazolimine in medicinal chemistry (Tahir et al., 2015).
properties
Product Name |
N-(3-bromo-2-nitrophenyl)-4-chloro-5-dithiazolimine |
|---|---|
Molecular Formula |
C8H3BrClN3O2S2 |
Molecular Weight |
352.6 g/mol |
IUPAC Name |
N-(3-bromo-2-nitrophenyl)-4-chlorodithiazol-5-imine |
InChI |
InChI=1S/C8H3BrClN3O2S2/c9-4-2-1-3-5(6(4)13(14)15)11-8-7(10)12-17-16-8/h1-3H |
InChI Key |
BCBIJQMMXLMHSB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)[N+](=O)[O-])N=C2C(=NSS2)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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